![molecular formula C9H5ClN2O3 B2938520 4-Chloro-6-nitro-1,2-dihydroquinolin-2-one CAS No. 934687-48-6](/img/structure/B2938520.png)
4-Chloro-6-nitro-1,2-dihydroquinolin-2-one
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Overview
Description
“4-Chloro-6-nitro-1,2-dihydroquinolin-2-one” is a derivative of quinoline . Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . This compound is a useful intermediate for organic synthesis .
Synthesis Analysis
Quinoline derivatives are synthesized using various methods. One common approach is the chemical modification of quinoline, which results in improved therapeutic effects . The synthesis of quinoline derivatives has been a focus in drug research and development due to their interesting pharmaceutical and biological activities .Scientific Research Applications
Mutagenesis and Genetic Research
4-Nitroquinoline 1-oxide (4-NQO) is a chemical with high carcinogenic properties that induces mutations in various organisms. It forms bulky purine adducts, contributing to its mutagenic capability. In genetic research, 4-NQO has been used in mutagenesis for genetic screens and studies related to DNA damage and repair, especially in Aspergillus nidulans. It induces substitutions in guanine and adenine residues, which is crucial for understanding the full mutagenic spectrum of 4-NQO in genetic studies (Downes et al., 2014).
Catalytic Activity and Synthesis
4-Nitroquinoline and its derivatives, such as 4-Chloro-6-nitro-1,2-dihydroquinolin-2-one, play a significant role in catalytic activities. For example, N-(5,6,7-trihydroquinolin-8-ylidene)nitroarylamine ligands were synthesized to create nickel complexes, demonstrating high activity in ethylene polymerization. These compounds' structural and catalytic behaviors offer insights into their potential application in material synthesis and industrial catalysis (Zhang et al., 2011).
Molecular Studies in Carcinogenesis
4-Nitroquinoline 1-oxide, closely related to this compound, has been a model compound in studying the molecular mechanisms of carcinogenesis. It's used in understanding DNA adduct formation, mutagenesis, and the metabolic pathways leading to cancer. These studies are crucial for developing strategies to prevent and treat cancer by understanding the molecular basis of carcinogenesis (Sugimura et al., 1966).
Environmental and Biodegradation Studies
The compound 2-chloro-4-nitroaniline, structurally related to this compound, has been studied for its environmental impact and biodegradation pathways. The study of its degradation by specific bacterial strains under aerobic conditions is crucial for understanding how these compounds can be broken down in the environment, contributing to pollution control and environmental sustainability (Khan et al., 2013).
Mechanism of Action
It’s worth noting that 4-chloro-6-nitro-1,2-dihydroquinolin-2-one is a derivative of 4-hydroxy-2-quinolones . The 4-hydroxy-2-quinolones class of compounds has interesting pharmaceutical and biological activities, making them valuable in drug research and development . They have been the subject of many publications dealing with their synthetic analogs and the synthesis of their heteroannelated derivatives .
properties
IUPAC Name |
4-chloro-6-nitro-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClN2O3/c10-7-4-9(13)11-8-2-1-5(12(14)15)3-6(7)8/h1-4H,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZWQSAMGSLTVJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])C(=CC(=O)N2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
934687-48-6 |
Source
|
Record name | 4-chloro-6-nitro-1,2-dihydroquinolin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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